Cas no 690961-52-5 (1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1,2,4triazolo4,3-aquinolin-1-ylsulfanyl}ethan-1-one)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1,2,4triazolo4,3-aquinolin-1-ylsulfanyl}ethan-1-one
• CAS No: 690961-52-5
• MF: C₂₀H₁₅N₃O₃S
• MW: 377.416403055191
• CID: 5419350
• Update Time: 2025-07-09

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1,2,4triazolo4,3-aquinolin-1-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-([1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl)ethanone
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1,2,4triazolo4,3-aquinolin-1-ylsulfanyl}ethan-1-one

• Inchi： 1S/C20H15N3O3S/c24-16(14-5-7-17-18(11-14)26-10-9-25-17)12-27-20-22-21-19-8-6-13-3-1-2-4-15(13)23(19)20/h1-8,11H,9-10,12H2
• InChI Key： RWCGIBCIGIVGKQ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C2OCCOC2=C1)CSC1N2C3=C(C=CC=C3)C=CC2=NN=1

Additional information on 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1,2,4triazolo4,3-aquinolin-1-ylsulfanyl}ethan-1-one

Comprehensive Analysis of 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1,2,4triazolo4,3-aquinolin-1-ylsulfanyl}ethan-1-one (CAS No. 690961-52-5)

The compound 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1,2,4triazolo4,3-aquinolin-1-ylsulfanyl}ethan-1-one (CAS No. 690961-52-5) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate chemical architecture, combining a benzodioxin moiety with a triazoloquinoline scaffold. This hybrid structure positions it as a promising candidate for exploring novel therapeutic pathways, particularly in the context of enzyme modulation and targeted drug design.

Recent trends in drug discovery highlight a growing demand for heterocyclic compounds with multi-target capabilities. The 1,4-benzodioxin fragment in this molecule is known for its bioisosteric properties, often enhancing metabolic stability and bioavailability. Meanwhile, the triazoloquinoline component contributes to its potential as a kinase inhibitor, aligning with current research into precision medicine approaches. These characteristics make CAS 690961-52-5 particularly relevant to studies involving signal transduction pathways and cancer therapeutics.

From a synthetic chemistry perspective, the sulfanyl ethanone linker in this compound offers remarkable versatility. Researchers have explored its utility in click chemistry applications and proteolysis-targeting chimera (PROTAC) development. The presence of both electron-rich (benzodioxin) and electron-deficient (triazoloquinoline) regions creates an interesting electronic profile that influences its pharmacokinetic properties. Computational studies suggest favorable ADME parameters, though experimental validation remains ongoing in academic laboratories.

The scientific community has shown particular interest in the structure-activity relationship (SAR) of this compound. Preliminary data indicate that modifications to the dihydrobenzodioxin ring system can significantly alter binding affinity to certain protein targets. This tunability makes CAS 690961-52-5 a valuable scaffold for medicinal chemistry optimization programs. Several patent applications have referenced derivatives of this core structure for potential applications in neurodegenerative disease research and inflammatory disorders.

Analytical characterization of this compound presents unique challenges due to its chiral centers and tautomeric equilibrium. Advanced techniques such as X-ray crystallography and NMR spectroscopy have been employed to elucidate its three-dimensional conformation. The quinoline nitrogen and triazole ring participate in complex intermolecular interactions that may influence crystallization behavior and solubility profiles—critical factors for formulation development.

In the context of green chemistry initiatives, synthetic routes to CAS 690961-52-5 have evolved to incorporate catalytic methods and atom-economical transformations. Recent publications describe innovative approaches using transition metal catalysis to construct the triazoloquinoline system with improved yields and reduced environmental impact. These advancements align with the pharmaceutical industry's push toward sustainable synthesis protocols.

The compound's potential extends beyond therapeutic applications. Materials scientists have investigated derivatives of 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1,2,4triazolo4,3-aquinolin-1-ylsulfanyl}ethan-1-one for their photophysical properties. The conjugated system demonstrates interesting fluorescence characteristics that could be exploited in organic electronics or sensor development. This multidisciplinary relevance underscores the importance of continued research into this chemical entity.

Quality control protocols for CAS 690961-52-5 typically employ HPLC-MS analysis to ensure purity, particularly given the compound's sensitivity to oxidative degradation. Stability studies suggest optimal storage conditions under inert atmosphere at controlled temperatures. These parameters are crucial for maintaining batch-to-batch consistency in research applications.

Looking forward, the scientific trajectory of this compound appears promising. With increasing interest in polypharmacology strategies and fragment-based drug discovery, the dual pharmacophores present in 690961-52-5 offer compelling opportunities. Ongoing investigations into its molecular recognition patterns and target engagement kinetics may yield valuable insights for next-generation therapeutic development.